Cas no 162401-78-7 (4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde)

• Product Name: 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde
• CAS No: 162401-78-7
• CID: 4765166
• Update Time: 2025-06-11

4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde

Additional information on 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde

Introduction to 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde (CAS No. 162401-78-7) and Its Emerging Applications in Chemical Biology

4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde, identified by the chemical abstracts service number 162401-78-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde features a unique combination of functional groups, including a cyclopropylmethoxy substituent and a difluoromethoxy moiety, which endow it with distinct chemical properties and biological activities. The presence of these electron-withdrawing and electron-donating groups makes it a versatile scaffold for the development of novel bioactive molecules.

The cyclopropylmethoxy group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This structural feature has been extensively studied in medicinal chemistry due to its potential to improve pharmacokinetic profiles. On the other hand, the difluoromethoxy group introduces fluorine atoms into the molecule, which are well-documented for their ability to modulate enzyme interactions and improve drug efficacy. The combination of these two groups in 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde suggests a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with higher accuracy. Studies have shown that molecules containing both cyclopropylmethoxy and difluoromethoxy groups exhibit inhibitory effects on various enzymes and receptors, making them attractive for therapeutic applications. For instance, computational studies have identified that this compound may interact with enzymes involved in inflammatory pathways, potentially making it a lead compound for anti-inflammatory drugs.

In addition to its pharmacological potential, 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde has been explored as a key intermediate in the synthesis of more complex molecules. Its aldehyde functionality allows for further derivatization through condensation reactions, enabling the creation of heterocyclic compounds with diverse biological activities. Researchers have leveraged this property to develop novel scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most exciting areas of research involving 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde is its role in developing small-molecule probes for biochemical assays. The unique structural features of this compound make it an excellent tool for studying enzyme mechanisms and identifying new therapeutic targets. For example, recent studies have utilized this compound to probe the activity of cytochrome P450 enzymes, which are essential in drug metabolism. The insights gained from these studies could lead to the development of more effective drugs with improved safety profiles.

The synthesis of 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde has also been optimized to ensure high yield and purity, making it accessible for large-scale applications. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been employed to streamline the production process. These advancements not only reduce costs but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry.

Looking ahead, the future prospects of 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde are vast. Ongoing research aims to uncover new biological activities and therapeutic applications by modifying its structure further. The integration of machine learning algorithms into drug discovery pipelines has also shown promise in identifying novel derivatives of this compound with enhanced biological efficacy. As our understanding of molecular interactions continues to evolve, compounds like 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde are poised to play a pivotal role in next-generation pharmaceuticals.

The versatility of this compound lies not only in its structural features but also in its adaptability to various chemical transformations. Researchers have demonstrated its utility in constructing complex molecules through cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely used in organic synthesis. These reactions allow for the introduction of diverse functional groups, expanding the potential applications of 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde in medicinal chemistry.

In conclusion, 4-(Cyclopropylmethoxy)-3-(difluoromethoxy)benzaldehyde (CAS No. 162401-78-7) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural composition, combined with recent advancements in synthetic methodologies and computational biology, positions it as a valuable asset for developing novel therapeutics. As research continues to uncover new applications and derivatives, this compound is likely to remain at the forefront of drug discovery efforts.